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Compound of Interest

Compound Name: Paricalcitol-D6

Cat. No.: B2407187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of

Paricalcitol-D6, a deuterated analog of Paricalcitol. This document is intended for researchers,

scientists, and professionals in drug development who require a reliable source of this stable

isotope-labeled internal standard for quantitative analysis. The guide includes a summary of

known commercial suppliers, available product specifications, and a detailed experimental

protocol for its application in liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction to Paricalcitol-D6
Paricalcitol is a synthetic, biologically active analog of vitamin D used in the prevention and

treatment of secondary hyperparathyroidism associated with chronic kidney disease.[1][2]

Paricalcitol-D6 is its deuterated counterpart, where six hydrogen atoms have been replaced

with deuterium. This isotopic labeling makes it an ideal internal standard for bioanalytical

methods, particularly for pharmacokinetic and metabolic studies of Paricalcitol, as it shares

identical chemical and physical properties with the unlabeled drug but is distinguishable by its

mass.[3][4] Its primary application is in quantitative analysis using mass spectrometry, where it

is used to correct for variations in sample preparation and instrument response.[3]

Commercial Suppliers and Product Availability
A number of commercial suppliers offer Paricalcitol-D6 for research purposes. The following

table summarizes the available information on suppliers, product numbers, quantities, and
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other relevant specifications. Please note that availability and pricing are subject to change and

should be confirmed directly with the suppliers.

Supplier
Product/
Catalogu
e No.

Available
Quantitie
s

Purity CAS No.
Molecular
Formula

Storage

MedChem

Express

(MCE)

HY-10196S
1mg, 5mg,

10mg
99.64%

2070009-

67-3

C₂₇H₃₈D₆O

₃
-20°C

Pharmaffili

ates

PA STI

071510

Please

enquire
N/A N/A

C₂₇H₃₈D₆O

₃
2-8°C

Clinivex N/A
Please

enquire
N/A N/A N/A N/A

Mithridion

rw2-trc-

p195302-

1mg

1mg N/A N/A N/A -20°C

Mithridion

rw2-trc-

p195302-

10mg

10mg N/A N/A N/A -20°C

Note: "N/A" indicates that the information was not readily available from the searched sources.

Researchers are advised to contact the suppliers directly for the most current data sheets and

certificates of analysis.

Experimental Protocol: Quantification of Paricalcitol
in Human Plasma using LC-MS/MS
The following protocol is adapted from a validated method for the quantification of Paricalcitol

in human plasma using Paricalcitol-D6 as an internal standard.

Materials and Reagents
Paricalcitol reference standard
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Paricalcitol-D6 (Internal Standard, IS)

Human plasma (with anticoagulant)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Liquid-liquid extraction solvent (e.g., methyl tert-butyl ether)

Stock and Working Solutions Preparation
Paricalcitol Stock Solution (1 mg/mL): Accurately weigh and dissolve Paricalcitol in methanol.

Paricalcitol-D6 Stock Solution (1 mg/mL): Accurately weigh and dissolve Paricalcitol-D6 in

methanol.

Working Solutions: Prepare serial dilutions of the Paricalcitol stock solution in 50% methanol

to create calibration standards. Prepare a working solution of Paricalcitol-D6 in 50%

methanol for spiking into plasma samples.

Sample Preparation (Liquid-Liquid Extraction)
Pipette 500 µL of human plasma into a clean microcentrifuge tube.

Spike with the Paricalcitol-D6 internal standard working solution.

Add the liquid-liquid extraction solvent, vortex mix, and centrifuge to separate the layers.

Transfer the organic layer to a new tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions
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Liquid Chromatograph (LC): A high-performance liquid chromatography system.

Column: A suitable reversed-phase column (e.g., C18).

Mobile Phase: A gradient of acetonitrile and water with formic acid.

Mass Spectrometer (MS): A triple quadrupole mass spectrometer with an electrospray

ionization (ESI) source.

Ionization Mode: Positive ion mode.

Multiple Reaction Monitoring (MRM) Transitions:

Paricalcitol: Monitor the specific precursor-to-product ion transition.

Paricalcitol-D6: Monitor the specific precursor-to-product ion transition, which will be

shifted by +6 Da compared to Paricalcitol.

Data Analysis
Construct a calibration curve by plotting the peak area ratio of Paricalcitol to Paricalcitol-D6
against the concentration of the calibration standards.

Determine the concentration of Paricalcitol in the plasma samples by interpolating their peak

area ratios from the calibration curve.

Signaling Pathway and Experimental Workflow
Diagrams
Paricalcitol Signaling Pathway
Paricalcitol exerts its biological effects by binding to the Vitamin D Receptor (VDR), which then

forms a heterodimer with the Retinoid X Receptor (RXR). This complex binds to Vitamin D

Response Elements (VDREs) on target genes, modulating their transcription. A key therapeutic

effect is the suppression of parathyroid hormone (PTH) gene expression in the parathyroid

gland.
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Caption: Simplified signaling pathway of Paricalcitol.

Experimental Workflow for Paricalcitol Quantification
The following diagram illustrates the key steps in the experimental workflow for quantifying

Paricalcitol in plasma samples using Paricalcitol-D6.
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Caption: Workflow for Paricalcitol quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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